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Compound of Interest

Compound Name: Triethyl 2-phosphonopropionate

Cat. No.: B032471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling procedures for triethyl 2-
phosphonopropionate (CAS No. 3699-66-9), a key reagent in various organic synthesis

applications, including the Horner-Wadsworth-Emmons reaction. Adherence to these guidelines

is crucial for ensuring laboratory safety and minimizing potential hazards.

Chemical Identification and Physical Properties
Triethyl 2-phosphonopropionate is a combustible liquid that requires careful handling to

prevent ignition and exposure.[1][2] Below is a summary of its key physical and chemical

properties.
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Property Value

CAS Number 3699-66-9

Molecular Formula C9H19O5P

Molecular Weight 238.22 g/mol [1][3]

Appearance Colorless to pale yellow liquid[4]

Boiling Point 143-144 °C at 12 mmHg[5]

Density 1.111 g/mL at 25 °C[5]

Flash Point 89 °C (192.2 °F) - closed cup[6]

Solubility
Miscible with chloroform and methanol. Limited

solubility in water.[4][5]

Refractive Index n20/D 1.431[7]

Hazard Identification and Classification
Triethyl 2-phosphonopropionate is classified as a hazardous chemical. The following table

summarizes its hazard classifications according to the Globally Harmonized System (GHS).

Hazard Class Category Hazard Statement

Flammable liquids Category 4 H227: Combustible liquid[1][2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[8][9]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[3][8][9]

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation[3][8][9]

GHS Pictogram:

alt text
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Signal Word: Warning[5][9][10]

Safe Handling and Storage Protocols
Proper handling and storage are essential to minimize the risks associated with triethyl 2-
phosphonopropionate.

Handling:

Ensure adequate ventilation and use only in a well-ventilated area or outdoors.[8]

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[2][8]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[8]

Wash hands and any exposed skin thoroughly after handling.[8]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2][8]

Take precautionary measures against static discharge.[2]

Do not get in eyes, on skin, or on clothing.[8]

Storage:

Store in a well-ventilated place and keep the container tightly closed.[8]

Keep cool.[1][2][8] For long-term quality, refrigeration is recommended.[8]

Store locked up.[8]

Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong

bases.[8][11]

The following workflow diagram illustrates the key steps for the safe handling of triethyl 2-
phosphonopropionate.
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Preparation

Handling

Post-Handling

Storage & Disposal

Review SDS
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Wear appropriate PPE

Dispense chemical in a fume hood

Proceed to handling

Keep away from ignition sources

Avoid contact and inhalation

Wash hands thoroughly

Complete handling
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Store in a cool, well-ventilated area

Store remaining chemical
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Safe handling workflow for triethyl 2-phosphonopropionate.
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Personal Protective Equipment (PPE)
The following PPE is recommended when handling triethyl 2-phosphonopropionate:

Protection Type Specification

Eye/Face Protection

Wear safety glasses with side-shields or

chemical goggles.[8] Conforms to OSHA's 29

CFR 1910.133 or European Standard EN166.[8]

[10]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[10]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[8]

First-Aid Measures
In case of exposure, follow these first-aid measures immediately.
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Exposure Route First-Aid Protocol

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[8]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention. Take off

contaminated clothing and wash before reuse.

[8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[8]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Get

medical attention.[1][10][11]

Accidental Release and Fire-Fighting Measures
Accidental Release:

Ensure adequate ventilation.[8]

Remove all sources of ignition.[8]

Use personal protective equipment as required.[8]

Contain spillage and soak up with inert absorbent material (e.g., sand, silica gel).[10]

Collect for disposal in suitable, closed containers.[10]

Prevent product from entering drains.[2]

Fire-Fighting:
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Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][2]

Specific hazards: Combustible material. Containers may explode when heated.[8] Vapors

may form explosive mixtures with air.[10]

Hazardous combustion products: Carbon monoxide (CO), carbon dioxide (CO2), and oxides

of phosphorus.[8]

Protective equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[8]

Toxicological Information
The toxicological properties of triethyl 2-phosphonopropionate have not been fully

investigated.[8] However, it is known to cause skin and serious eye irritation, and may cause

respiratory irritation.[3][8][9] Symptoms of overexposure may include headache, dizziness,

tiredness, nausea, and vomiting.[8]

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[2][8] Waste is classified as hazardous.[12] Do not

allow the product to enter drains or waterways.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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